3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide

• IUPAC Name: 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide
• InChI: InChI=1S/C12H15ClN2O2/c1-14(2)11(16)8-15(3)12(17)9-5-4-6-10(13)7-9/h4-7H,8H2,1-3H3
• InChI Key: PTEZZQXFOAZBFO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN(C)C(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol

Description

3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide, also known as DMCM, is a chemical compound that belongs to the benzodiazepine family. It is a potent sedative and anxiolytic drug that has been widely used in scientific research for its ability to modulate the activity of the central nervous system.

Mechanism of Action

3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide acts by binding to the benzodiazepine site on the GABAA receptor, which enhances the activity of the receptor and increases the inhibitory effects of GABA neurotransmitter. This results in a decrease in neuronal excitability and anxiolysis. 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide has also been shown to have effects on other neurotransmitter systems, including glutamate, dopamine, and serotonin.
Biochemical and Physiological Effects:
3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide has been shown to have a range of biochemical and physiological effects, including sedation, muscle relaxation, anticonvulsant activity, and anxiolysis. It has also been shown to affect cognitive function, memory, and learning. 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide has been used to study the mechanisms underlying these effects and to develop new drugs with improved therapeutic potential.

Advantages and Limitations for Lab Experiments

3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide has several advantages for lab experiments, including its well-established pharmacological profile, its ability to modulate the activity of the central nervous system, and its wide range of effects. However, 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide also has several limitations, including its potential for abuse and addiction, its side effects, and its complex synthesis process.

Future Directions

The use of 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide in scientific research is likely to continue, as it remains a valuable tool for investigating the mechanisms underlying the effects of benzodiazepines. Future research may focus on developing new drugs that can selectively target specific subtypes of GABAA receptors or that have improved therapeutic potential with fewer side effects. Other areas of research may include the use of 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide in the treatment of neurological and psychiatric disorders, such as anxiety, depression, and epilepsy.

Synthesis Methods

3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide can be synthesized through a multi-step process that involves the condensation of 3-chlorobenzoyl chloride and dimethylamine, followed by the reaction with methylamine. The final product is obtained after purification through recrystallization. The synthesis of 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide has been extensively used in scientific research to study the role of benzodiazepines in the central nervous system. It has been shown to have anxiolytic, anticonvulsant, and sedative effects, which make it a valuable tool for investigating the mechanisms underlying these processes. 3-chloro-N-[2-(dimethylamino)-2-oxoethyl]-N-methylbenzamide has also been used to study the pharmacological properties of other benzodiazepine drugs and to develop new drugs with improved therapeutic potential.